Cas no 52505-58-5 (Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-)

Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl- structure
52505-58-5 structure
Product Name:Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-
CAS No:52505-58-5
MF:C16H14N2OS
MW:282.360162258148
CID:359464
PubChem ID:683024
Update Time:2025-04-19

Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-
    • (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-phenylmethanone
    • 2-benzoyl-4,6-dimethylthieno[2,3-b]pyridin-3-amine
    • SCHEMBL23760356
    • SR-01000511650
    • Oprea1_506210
    • (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone
    • CCG-253953
    • (3-Amino-4,6-dimethyl-thieno[2,3-b]pyridin-2-yl)-phenyl-methanone
    • 52505-58-5
    • NSC-750972
    • DTXSID30350565
    • 3-amino-2-benzoyl-4,6-dimethylthieno[2,3-b]pyridine
    • AKOS000274731
    • IDI1_014394
    • SMR000425519
    • HMS2788P06
    • (3-amino-4,3-b]pyridin-2-yl)(phenyl)methanone
    • Oprea1_001498
    • CHEMBL1581020
    • SR-01000511650-1
    • MLS001029480
    • (3-AMINO-4,6-DIMETHYL-THIENO(2,3-B)PYRIDIN-2-YL)-PHENYL-METHANONE
    • Maybridge3_003007
    • NSC750972
    • BDBM50536610
    • HMS1439I15
    • Inchi: 1S/C16H14N2OS/c1-9-8-10(2)18-16-12(9)13(17)15(20-16)14(19)11-6-4-3-5-7-11/h3-8H,17H2,1-2H3
    • InChI Key: JKFYVJIMIFVKOB-UHFFFAOYSA-N
    • SMILES: S1C(C(C2C=CC=CC=2)=O)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

  • Exact Mass: 282.08282
  • Monoisotopic Mass: 282.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 55.98
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